Ethyl 2-(4-ethyl-3-methoxyphenyl)acetate
Cat. No. B8558174
M. Wt: 222.28 g/mol
InChI Key: XHEZSVGUFAWBOF-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07166738B2
Procedure details
A solution of ethyl 4-ethyl-3-methoxyphenylacetate (10; 3.0 g; 13.50 mmol) and CH2Cl2 (80 mL) was cooled to −78° C. and a solution of BBr3 (5.10 mL; 53.94 mmol; 1.0 M in CH2Cl2) over 30 min. After 1 h at −78° C. the reaction was allowed to warm to rt and stirred for 12 h. The reaction was cooled in an ice-water bath and the reaction quenched with 20 mL of water. The aqueous phase was extracted with CH2Cl2:EtOAc (4:1 v/v), dried (Na2SO4), filtered and evaporated. The crude product was purified by silica gel chromatography and eluted with a CH2Cl2:EtOAc gradient (100:1 to 100:4) to yield 12a (2.0 g; 71%): ms 209.2 (M+H)+.
Name
Yield
71%
Identifiers
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REACTION_CXSMILES
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[CH2:1]([C:3]1[CH:8]=[CH:7][C:6]([CH2:9][C:10]([O:12][CH2:13][CH3:14])=[O:11])=[CH:5][C:4]=1[O:15]C)[CH3:2].B(Br)(Br)Br>C(Cl)Cl>[CH2:13]([O:12][C:10](=[O:11])[CH2:9][C:6]1[CH:7]=[CH:8][C:3]([CH2:1][CH3:2])=[C:4]([OH:15])[CH:5]=1)[CH3:14]
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Inputs
Step One
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Name
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Quantity
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3 g
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Type
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reactant
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Smiles
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C(C)C1=C(C=C(C=C1)CC(=O)OCC)OC
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Name
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Quantity
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80 mL
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Type
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solvent
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Smiles
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C(Cl)Cl
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Step Two
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Name
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Quantity
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5.1 mL
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Type
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reactant
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Smiles
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B(Br)(Br)Br
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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stirred for 12 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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The reaction was cooled in an ice-water bath
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CUSTOM
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Type
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CUSTOM
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Details
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the reaction quenched with 20 mL of water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The aqueous phase was extracted with CH2Cl2:EtOAc (4:1 v/v)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried (Na2SO4)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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CUSTOM
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Type
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CUSTOM
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Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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Details
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The crude product was purified by silica gel chromatography
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WASH
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Type
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WASH
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Details
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eluted with a CH2Cl2
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Outcomes
Product
Details
Reaction Time |
1 h |
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Name
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Type
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product
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Smiles
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C(C)OC(CC1=CC(=C(C=C1)CC)O)=O
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Measurements
| Type | Value | Analysis |
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| AMOUNT: MASS | 2 g | |
| YIELD: PERCENTYIELD | 71% | |
| YIELD: CALCULATEDPERCENTYIELD | 71.1% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
